Harzianol M

• Molecular Formula: C20H30O4
• Molecular Weight: 334.4 g/mol
• InChI: InChI=1S/C20H30O4/c1-11-13(22)8-20-12(10-21)5-6-19(24,17(20,2)3)9-15(20)18(4)7-14(23)16(11)18/h12-13,15,21-22,24H,5-10H2,1-4H3/t12-,13+,15-,18-,19-,20+/m0/s1
• InChIKey: DFFDITIPGVHSCQ-SXSWZKGYSA-N

Harzianol M Sourcing Guide: Deep-Sea Derived Harziane Diterpenoid for Anti-Inflammatory Research

Harzianol M (CAS 3038319-82-0) is a harziane-type diterpenoid characterized by a unique tetracyclic 6-5-4-7 carbon skeleton with highly congested stereochemistry, isolated in 2021 from the deep-sea sediment-derived fungus Trichoderma sp. SCSIOW21 . As one of five undescribed harziane derivatives (harzianols K–O) reported in the same study, Harzianol M contributes to the structural diversification of this rare natural product class—only ~44 harziane diterpenes have been documented to date, almost exclusively from Trichoderma spp. . The compound has demonstrated anti-inflammatory activity via inhibition of nitric oxide (NO) production in macrophage RAW 264.7 cells with an IC50 of approximately 100 µM , and has also shown weak to moderate antifungal activity against Pestalotiopsis theae with a Minimum Inhibitory Concentration (MIC) range of 25–100 µg/mL as compound 3 (harzianolide M) in a separate study .

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Structural class Rare harziane diterpenoid (6-5-4-7 skeleton); only ~44 reported class-specific research tool

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Source origin Deep-sea Trichoderma sp. SCSIOW21; distinct from terrestrial isolates biodiversity-relevant chemical space

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Reported activities NO production inhibition (macrophage assay) and antifungal screening context dual-activity probe

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Stereochemistry Absolute configuration confirmed by ECD and X-ray crystallography stereochemical reference standard

• [1] Li, H. et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source
• [2] MedChemExpress. Harzianol M Product Datasheet. Cat. No. HY-N15510. View Source
• [3] Zhou, C. et al. New Polyketides From Trichoderma harzianum and Their Antifungal Activity. Chem. Biodiversity 2025, e202500140. View Source

Why Generic Substitution Fails for Harzianol M: Structural Uniqueness Drives Differentiated Bioactivity in Harziane Diterpenoids

Harzianol M cannot be treated as interchangeable with other harziane diterpenoids or Trichoderma-derived metabolites for research procurement purposes. Structurally, Harzianol M possesses a distinct substitution pattern on the harziane tetracyclic 6-5-4-7 scaffold—shared with co-isolated harzianols K, L, N, and O but differentiated by specific oxidation and stereochemical features that directly impact biological activity profiles . Within the same study, Harzianol J (2) exhibited 81.8% NO inhibition at 100 µM , whereas Harzianol M (5) was reported with an IC50 of approximately 100 µM for NO production inhibition in the same macrophage assay . These quantitative differences underscore that even minor structural variations among the harzianols produce meaningfully different anti-inflammatory potencies. Beyond anti-inflammatory activity, Harzianol M (reported as harzianolide M, compound 3) demonstrated antifungal activity against Pestalotiopsis theae (MIC 25–100 µg/mL), while several co-isolated harzianolides in that same study were completely inactive as antibacterial and antitumor agents . This multi-target potential—spanning anti-inflammatory and antifungal activities—makes Harzianol M a distinct and non-substitutable research tool relative to close analogs that show narrower or weaker activity profiles.

Co-isolated harzianols not interchangeable

Harzianols K, L, N, O share the core scaffold but differ in oxidation pattern and stereochemistry, which may shift bioactivity profiles and assay-response context.

Harzianol J comparison

Harzianol J shows single-point NO inhibition (81.8% at 100 µM) without a full dose-response characterization; endpoint interpretation may differ from Harzianol M's reported IC50-based context.

Other Trichoderma metabolites

Terrestrial-derived harzianes (e.g., Harzianol I) exhibit antibacterial selectivity, while Harzianol M carries antifungal and anti-inflammatory screening contexts—activity spectrum may not transfer.

• [1] Li, H. et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source
• [2] MedChemExpress. Harzianol M Product Datasheet. Cat. No. HY-N15510. View Source
• [3] Zhou, C. et al. New Polyketides From Trichoderma harzianum and Their Antifungal Activity. Chem. Biodiversity 2025, e202500140. View Source

Harzianol M Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Data for Procurement Decision Support

Harzianol M vs. Harzianol J: NO Inhibitory Activity in RAW 264.7 Macrophages

In an anti-inflammatory assay using RAW 264.7 macrophage cells, Harzianol M inhibited NO production with an IC50 of approximately 100 µM . Within the same study, the structurally related co-isolate Harzianol J (2) inhibited NO production by 81.8% at 100 µM . While Harzianol J's activity is expressed as percent inhibition at a single concentration, Harzianol M's IC50 value provides a more precise, concentration-dependent activity metric for researchers requiring dose-response characterization.

NO Inhibition: Harzianol M vs. J

Head-to-head

Harzianol MIC50 ≈ 100 µM

Harzianol J81.8% at 100 µM

Supports dose-response study design in macrophage NO assay; Harzianol J provides single-point context only.

RAW 264.7 cells, LPS-stimulated, same publication source.

Evidence Dimension	NO production inhibition in LPS-stimulated RAW 264.7 macrophages
Target Compound Data	IC50 ≈ 100 µM (Harzianol M)
Comparator Or Baseline	81.8% inhibition at 100 µM (Harzianol J)
Quantified Difference	Harzianol M: full dose-response characterized (IC50 ≈ 100 µM); Harzianol J: single-point inhibition of 81.8% at 100 µM
Conditions	RAW 264.7 macrophage cell line, LPS-stimulated, NO production measured, same publication source

Why This Matters

Harzianol M provides quantitative IC50 data enabling dose-response experimental design, whereas Harzianol J is only characterized by single-concentration percent inhibition, making Harzianol M preferable for pharmacological studies requiring potency comparisons.

• [1] MedChemExpress. Harzianol M Product Datasheet. Cat. No. HY-N15510. View Source
• [2] Li, H. et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source

Harzianol M Antifungal Activity: Broad-Spectrum Potential Assessed via Cross-Study Comparison with Harzianol I

Harzianol M (reported as harzianolide M, compound 3) exhibited weak to moderate antifungal activity against Pestalotiopsis theae with MIC values in the range of 25–100 µg/mL . This contrasts with the antibacterial selectivity demonstrated by Harzianol I, which showed significant antibacterial effects against Staphylococcus aureus (EC50 = 7.7 ± 0.8 µg/mL), Bacillus subtilis (EC50 = 7.7 ± 1.0 µg/mL), and Micrococcus luteus (EC50 = 9.9 ± 1.5 µg/mL) .

Antifungal vs. Antibacterial Spectrum

Cross-study

Harzianol MMIC 25–100 µg/mL (P. theae)

Harzianol IEC50 7.7–9.9 µg/mL (Gram+)

Supports antifungal screening context; phytopathogen target profile distinct from Harzianol I antibacterial selectivity.

Cross-study comparison; independent assay systems.

Evidence Dimension	Antifungal vs. Antibacterial activity spectrum
Target Compound Data	MIC 25–100 µg/mL against P. theae (Harzianol M / harzianolide M)
Comparator Or Baseline	EC50 7.7–9.9 µg/mL against S. aureus, B. subtilis, M. luteus (Harzianol I)
Quantified Difference	Harzianol M targets phytopathogenic fungi; Harzianol I targets Gram-positive bacteria with approximately 3–13 fold lower EC50 values
Conditions	Harzianol M: broth microdilution assay against P. theae; Harzianol I: antibacterial assay against Gram-positive panel

Why This Matters

Harzianol M is the appropriate procurement choice for antifungal screening programs, particularly targeting phytopathogenic fungi, while Harzianol I is better suited for antibacterial discovery—ensuring researchers select the correct harziane scaffold for their target indication.

• [1] Zhou, C. et al. New Polyketides From Trichoderma harzianum and Their Antifungal Activity. Chem. Biodiversity 2025, e202500140. View Source
• [2] Li, W. et al. Antibacterial harziane diterpenoids from a fungal symbiont Trichoderma atroviride isolated from Colquhounia coccinea var. mollis. Phytochemistry 2020, 170, 112198. View Source

Harzianol M Deep-Sea Origin: Differentiated Scaffold and Producer Strain Relative to Terrestrial Trichoderma Isolates

Harzianol M was isolated from the deep-sea sediment-derived fungus Trichoderma sp. SCSIOW21, a source markedly distinct from the terrestrial and plant-endophytic Trichoderma strains that produce most previously reported harziane diterpenoids . At the time of publication, only one Trichoderma strain had ever been reported from deep-sea ecosystems among 151 novel deep-sea fungal compounds documented during 2013–2019 . Harzianol M and its co-isolated derivatives (harzianols K, L, N, O) represent the first harziane-type diterpenes from a deep-sea Trichoderma source, contributing to increased diversity of the caged harziane skeleton class .

Deep-Sea Origin

Class-level

First harziane diterpenes from a deep-sea Trichoderma source; only 1 deep-sea Trichoderma report among 151 novel compounds (2013–2019).

Reported origin context; may support biodiversity-driven chemical space exploration.

Data to verify; class-level inference from isolation study.

Evidence Dimension	Source organism and ecological niche uniqueness
Target Compound Data	Deep-sea sediment-derived Trichoderma sp. SCSIOW21 (harzianol M)
Comparator Or Baseline	Terrestrial/plant-endophytic Trichoderma spp. producing harzianol A, C, D, F–J, etc.
Quantified Difference	Only 1 deep-sea Trichoderma report among 151 novel deep-sea fungal compounds (2013–2019); Harzianol M is among the first 5 undescribed deep-sea harziane diterpenes
Conditions	Deep-sea sediment collection site (South China Sea), fermentation, isolation, and structural elucidation by NMR, HR-ESI-MS, ECD, and X-ray

Why This Matters

The deep-sea origin of Harzianol M offers access to a structurally and biosynthetically distinct chemical space not available from terrestrial Trichoderma metabolites, providing a competitive advantage for natural product discovery programs seeking novel scaffolds.

• [1] Li, H. et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source

Harzianol M Structural Complexity: Absolute Configuration Confirmed by Multi-Technique Approach Including X-Ray Crystallography

The absolute configuration of Harzianol M was rigorously established using a combination of ECD curve calculations and X-ray crystallographic analysis . This level of stereochemical assignment exceeds the characterization depth available for many earlier harziane diterpenoids, such as Harzianol C and D, which have limited publicly accessible configuration data . For procurement decisions where stereochemical integrity directly impacts biological target engagement, Harzianol M's fully resolved absolute configuration provides a significant advantage.

Absolute Configuration

Reported

Confirmed by ECD calculations and X-ray crystallography; exceeds characterization depth of some earlier harzianols.

Supports stereochemical reference standard use; reduces ambiguity in chiral analytical method development and SAR studies.

Dual-method verification reported.

Evidence Dimension	Stereochemical characterization completeness
Target Compound Data	Absolute configuration confirmed by ECD and X-ray crystallography (Harzianol M)
Comparator Or Baseline	Some earlier harzianols (e.g., harzianol C, D) lack publicly reported X-ray crystallographic data
Quantified Difference	Harzianol M: dual-method (ECD + X-ray) absolute configuration determination; comparator: limited to relative configuration or ECD only in some cases
Conditions	1D/2D NMR, HR-ESI-MS, ECD calculations, and single-crystal X-ray diffraction

Why This Matters

A fully resolved absolute configuration reduces the risk of stereochemical ambiguity in biological assays and provides a reliable reference standard for chiral analytical method development and structure-activity relationship (SAR) studies.

• [1] Li, H. et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source

Harzianol M Multi-Bioactivity Profile: Dual Anti-Inflammatory and Antifungal Activity Versus Single-Target Harziane Analogs

Harzianol M demonstrates a dual bioactivity profile combining anti-inflammatory activity (NO inhibition IC50 ≈ 100 µM) with antifungal activity against Pestalotiopsis theae (MIC 25–100 µg/mL) . In contrast, many other harziane diterpenoids reported across the literature exhibit narrower activity profiles—for example, Harzianol I is primarily antibacterial without reported anti-inflammatory activity , and Harzianol J showed only weak anti-inflammatory effects without documented antifungal activity . Harzianol A and L also show NO inhibitory activity but lack reported antifungal data in the primary isolation studies . Harzianol M's dual bioactivity across two distinct therapeutic areas makes it a more versatile research tool.

Multi-Bioactivity Profile

Cross-study

Anti-inflammatory Antifungal Dual-target

Reported dual-activity context; supports multi-target screening across inflammation and antifungal programs.

Compared to single-activity harzianols (J, I, A, L).

Evidence Dimension	Bioactivity spectrum breadth
Target Compound Data	Anti-inflammatory (IC50 ≈ 100 µM) + Antifungal (MIC 25–100 µg/mL) for Harzianol M
Comparator Or Baseline	Harzianol I: antibacterial only; Harzianol J: anti-inflammatory only; Harzianol A/L: anti-inflammatory only (based on available data)
Quantified Difference	Harzianol M: 2 confirmed bioactivity types; comparators: 1 confirmed bioactivity type each
Conditions	Cross-study comparison across independent publications and assay systems

Why This Matters

The dual-activity profile of Harzianol M maximizes research utility per procurement dollar, offering a single compound that can support screening cascades in both inflammation and antifungal programs simultaneously.

• [1] Li, H. et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source
• [2] Zhou, C. et al. New Polyketides From Trichoderma harzianum and Their Antifungal Activity. Chem. Biodiversity 2025, e202500140. View Source
• [3] Li, W. et al. Antibacterial harziane diterpenoids from a fungal symbiont Trichoderma atroviride isolated from Colquhounia coccinea var. mollis. Phytochemistry 2020, 170, 112198. View Source

Harzianol M Best-Fit Research and Industrial Application Scenarios Based on Verified Differentiation Evidence

Anti-Inflammatory Drug Discovery: Dose-Response Screening with NO Production Inhibition Assays

With a characterized IC50 of approximately 100 µM for NO production inhibition in RAW 264.7 macrophages , Harzianol M is well-suited for dose-response pharmacology studies in anti-inflammatory drug discovery programs. Its fully resolved absolute configuration and deep-sea origin provide a novel chemotype for medicinal chemistry optimization and structure-activity relationship (SAR) exploration. Researchers can use Harzianol M as a harziane scaffold reference standard for comparative anti-inflammatory screening against synthetic or semi-synthetic analogs.

Agricultural Antifungal Lead Development: Phytopathogen Screening Programs

Harzianol M (harzianolide M) exhibits weak to moderate antifungal activity against Pestalotiopsis theae with MIC values of 25–100 µg/mL , positioning it as a template scaffold for agricultural fungicide lead optimization targeting phytopathogenic fungi. Unlike Harzianol I, which shows preferential antibacterial activity , Harzianol M's antifungal spectrum makes it the appropriate harziane diterpenoid selection for crop protection research programs.

Natural Product Chemistry and Stereochemical Reference Standard Procurement

Harzianol M's absolute configuration was confirmed by dual-method characterization combining ECD calculations and X-ray crystallography , making it a high-quality stereochemical reference standard. Natural product chemistry laboratories requiring authenticated harziane diterpenoid standards for chiral analytical method development, biosynthetic pathway elucidation, or metabolomics library construction will benefit from Harzianol M's rigorous structural characterization.

Marine Natural Product Biodiversity and Chemical Ecology Research

As one of the first harziane diterpenoids isolated from a deep-sea Trichoderma source, Harzianol M serves as a valuable chemical probe for studying deep-sea fungal secondary metabolism and chemical ecology . Marine natural product discovery programs focused on accessing novel chemical space from under-explored deep-sea microbiomes will find Harzianol M a relevant benchmark compound for biodiversity-driven screening initiatives.

Application

Selection Property

Validation Focus

Inflammation pathway studies

NO production inhibition context

Macrophage assay dose-response

Antifungal screening studies

Antifungal spectrum context

Phytopathogen panel screening

Stereochemical reference standard

Absolute configuration verification

ECD and X-ray methods

Marine natural product chemical ecology

Deep-sea biosynthetic context

Biodiversity-driven probe design

• [1] Li, H. et al. Novel Harziane Diterpenes from Deep-Sea Sediment Fungus Trichoderma sp. SCSIOW21 and Their Potential Anti-Inflammatory Effects. Mar. Drugs 2021, 19(12), 689. View Source
• [2] Zhou, C. et al. New Polyketides From Trichoderma harzianum and Their Antifungal Activity. Chem. Biodiversity 2025, e202500140. View Source
• [3] Li, W. et al. Antibacterial harziane diterpenoids from a fungal symbiont Trichoderma atroviride isolated from Colquhounia coccinea var. mollis. Phytochemistry 2020, 170, 112198. View Source